N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride

• IUPAC Name: N-[(3-bromo-5-ethoxy-4-propoxyphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C14H22BrNO2.ClH/c1-4-7-18-14-12(15)8-11(10-16-5-2)9-13(14)17-6-3;/h8-9,16H,4-7,10H2,1-3H3;1H
• InChI Key: TYCDOPBVJNAPBD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1Br)CNCC)OCC.Cl
• Molecular Formula: C14H23BrClNO2
• Molecular Weight: 352.69 g/mol

Description

N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BPEA hydrochloride and is a derivative of benzylamines.

Scientific Research Applications

N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride has potential applications in various scientific fields. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use as a radiotracer in positron emission tomography (PET) imaging. Additionally, BPEA hydrochloride has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease.

Mechanism of Action

The exact mechanism of action of N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride is not fully understood. However, it is believed to act as an agonist of the dopamine D2 receptor. This receptor is involved in the regulation of movement, emotion, and cognition. By activating the dopamine D2 receptor, BPEA hydrochloride may help improve symptoms of neurological disorders such as Parkinson's disease.
Biochemical and Physiological Effects:
Studies have shown that N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride has anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to improve motor function in animal models of Parkinson's disease. Additionally, BPEA hydrochloride has been shown to increase dopamine release in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride in lab experiments is its potential as a radiotracer in PET imaging. This could allow for the non-invasive imaging of dopamine receptors in the brain. However, one limitation of using BPEA hydrochloride is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage in animals.

Future Directions

There are several future directions for research on N-(3-bromo-5-ethoxy-4-propoxybenzyl)ethanamine hydrochloride. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease. Further studies are needed to determine the safety and efficacy of this compound in humans. Additionally, research could focus on developing new synthesis methods for BPEA hydrochloride that are more efficient and cost-effective. Finally, studies could investigate the potential use of this compound in other scientific fields, such as radiotracer development and drug discovery.